Cas no 2228937-72-0 (2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol)

• Product Name: 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• CAS No: 2228937-72-0
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 5975411
• PubChem ID: 165884852
• Update Time: 2025-10-29

2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol
• 2228937-72-0
• EN300-1947135

• Inchi： 1S/C9H8F3NO4/c10-9(11,12)8(15)4-5-1-2-6(13(16)17)7(14)3-5/h1-3,8,14-15H,4H2
• InChI Key： LEEKFQPRHAVKIH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)O)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 251.04054222g/mol
• Monoisotopic Mass: 251.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol

Comprehensive Analysis of 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228937-72-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol (CAS No. 2228937-72-0) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This nitro-aromatic derivative, characterized by its trifluoromethyl and hydroxypropyl substituents, exhibits remarkable physicochemical properties that make it valuable in pharmaceutical intermediates, agrochemical formulations, and advanced material science.

The molecular structure of CAS 2228937-72-0 combines electron-withdrawing (nitro group) and electron-donating (hydroxyl group) moieties, creating a polar molecule with interesting reactivity patterns. Recent studies highlight its potential as a building block for fluorinated pharmaceuticals, where the 3,3,3-trifluoro component enhances metabolic stability—a key consideration in modern drug design addressing current demands for longer-acting therapeutic agents.

From an industrial perspective, the synthesis of 2-nitro-5-(trifluoro-2-hydroxypropyl)phenol involves carefully controlled nitration and alkylation steps, with yields optimized through green chemistry principles. This aligns with growing environmental concerns and the industry's shift toward sustainable manufacturing processes—a topic generating substantial discussion in chemical engineering forums and research publications.

Analytical characterization of this compound reveals distinctive spectral signatures: the nitro group shows strong absorption in UV-Vis spectroscopy (λ_max ~320 nm), while the CF₃ moiety produces characteristic ¹⁹F NMR shifts between -60 to -70 ppm. These properties make it particularly useful as a fluorescent probe or spectroscopic tracer in biochemical research—applications frequently searched by analytical chemists.

Market trends indicate rising demand for fluorinated phenolic compounds like 2228937-72-0, driven by their application in liquid crystal materials and electronic-grade chemicals. The compound's thermal stability (decomposition temperature >200°C) and solubility profile (soluble in polar aprotic solvents) make it suitable for advanced material formulations—an area receiving increased attention due to developments in flexible electronics and energy storage systems.

Safety assessments of 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol demonstrate favorable toxicological profiles compared to analogous non-fluorinated nitrophenols, a finding relevant to researchers investigating safer chemical alternatives. This aspect connects with broader industry movements toward green chemistry and benign by design methodologies—topics consistently ranking high in chemical database searches.

Future research directions for CAS 2228937-72-0 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, given the increasing academic interest in fluorine-containing coordination compounds. The compound's structural features suggest possible applications in asymmetric synthesis—another hot topic in contemporary organic chemistry literature.

From a regulatory standpoint, proper handling of nitro-aromatic compounds requires standard laboratory precautions, though this particular derivative's trifluoro-hydroxy modification reduces certain hazards associated with simpler nitrophenols. This safety profile makes it attractive for industrial scale-up—a crucial factor for manufacturers searching for scalable specialty chemicals.

The commercial availability of 2-nitro-5-(3,3,3-trifluoro-2-hydroxypropyl)phenol through major chemical suppliers has increased in recent years, with purity specifications typically exceeding 97%. Analytical certificates usually include HPLC chromatograms and ¹H/¹³C NMR data—quality assurance aspects highly valued by purchasers searching for high-purity research chemicals.

In conclusion, 2228937-72-0 represents an excellent example of how strategic molecular modifications (introduction of fluorine atoms and hydroxyalkyl chains) can enhance the utility of classic nitrophenol scaffolds. Its growing importance underscores the chemical industry's ongoing innovation in developing multifunctional aromatic compounds that meet evolving technological and environmental requirements.